2-methoxy-5-methyl-N-(2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2-methoxy-5-methyl-N-(2-naphthalen-1-yl-2-pyrrolidin-1-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C24H28N2O3S/c1-18-12-13-23(29-2)24(16-18)30(27,28)25-17-22(26-14-5-6-15-26)21-11-7-9-19-8-3-4-10-20(19)21/h3-4,7-13,16,22,25H,5-6,14-15,17H2,1-2H3
• InChI Key: BAVFCIALWPICII-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NCC(C2=CC=CC3=CC=CC=C32)N4CCCC4
• Molecular Formula: C24H28N2O3S
• Molecular Weight: 424.6 g/mol
• CAS No.: 941891-40-3

Description

2-methoxy-5-methyl-N-(2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C24H28N2O3S and its molecular weight is 424.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research involving the synthesis and characterization of compounds with structural similarities, such as methoxybenzenes and naphthalenes, highlights the importance of these components in developing new materials or molecules. For instance, Carreño et al. (1996) explored the mild and regiospecific nuclear iodination of methoxybenzenes and naphthalenes, demonstrating the versatility of these compounds for further chemical modifications and applications in various domains including medicinal chemistry and materials science (Carreño et al., 1996).

Molecular Imaging and Radiopharmaceuticals

Compounds containing naphthalene and pyrrolidine structures have been utilized in the development of imaging agents, particularly for targeting CNS receptors. Murphy et al. (1990) synthesized iodobenzamide analogues with fused ring systems, including naphthalene, to investigate dopamine receptor localization, demonstrating the potential of these compounds in neuroscience research and diagnostic imaging (Murphy et al., 1990).

Antitumor Activity

The structural motifs present in the query compound are also found in molecules with antitumor properties. Tang et al. (2021) synthesized novel benzyl naphthyl sulfoxide/sulfone derivatives showing potent antineoplastic activity against various human cancer cell lines. These findings underscore the therapeutic potential of such compounds in oncology, highlighting their role in inhibiting tumor cell migration and inducing apoptosis through specific signaling pathways (Tang et al., 2021).